ethyl 2-chloro-5-({[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}amino)benzoate

• IUPAC Name: ethyl 2-chloro-5-[[2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C14H14ClN3O3S2/c1-3-21-13(20)10-6-9(4-5-11(10)15)16-12(19)7-22-14-18-17-8(2)23-14/h4-6H,3,7H2,1-2H3,(H,16,19)
• InChI Key: XVJJTSISLUNJRF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=CC(=C1)NC(=O)CSC2=NN=C(S2)C)Cl
• Molecular Formula: C14H14ClN3O3S2
• Molecular Weight: 371.9 g/mol

Description

Ethyl 2-chloro-5-({[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}amino)benzoate is a chemical compound that has been studied extensively in scientific research. The compound has shown potential as a therapeutic agent for various diseases, and its synthesis and mechanism of action have been well-documented.

Mechanism of Action

The mechanism of action of ethyl 2-chloro-5-({[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}amino)benzoate is not fully understood. However, it is believed to inhibit the activity of enzymes involved in the biosynthesis of nucleic acids, which are essential for the growth and replication of microorganisms and cancer cells.
Biochemical and Physiological Effects:
Ethyl 2-chloro-5-({[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}amino)benzoate has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms and cancer cells. The compound has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-chloro-5-({[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}amino)benzoate in lab experiments is its broad-spectrum antimicrobial activity. It has been shown to be effective against a wide range of microorganisms, including bacteria, fungi, and viruses. However, one limitation of using this compound in lab experiments is its potential toxicity to human cells. Further studies are needed to determine the safety and efficacy of this compound for use in humans.

Future Directions

There are several future directions for research on ethyl 2-chloro-5-({[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}amino)benzoate. One direction is to further investigate its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study its mechanism of action in more detail to better understand its antimicrobial and antiviral properties. Additionally, future studies could focus on developing safer and more effective derivatives of this compound for use in humans.

Scientific Research Applications

Ethyl 2-chloro-5-({[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}amino)benzoate has been studied extensively for its potential therapeutic applications. It has been shown to have antibacterial, antifungal, and antiviral properties. The compound has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.